Cas no 2228796-19-6 (5-(adamantan-1-yl)pentan-2-ol)

• Product Name: 5-(adamantan-1-yl)pentan-2-ol
• CAS No: 2228796-19-6
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• CID: 6077805
• PubChem ID: 165964727
• Update Time: 2025-06-15

5-(adamantan-1-yl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-(adamantan-1-yl)pentan-2-ol
• EN300-1797519
• 2228796-19-6

• Inchi： 1S/C15H26O/c1-11(16)3-2-4-15-8-12-5-13(9-15)7-14(6-12)10-15/h11-14,16H,2-10H2,1H3
• InChI Key： BJKFZUMGDXWUHF-UHFFFAOYSA-N
• SMILES： OC(C)CCCC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 222.198365449g/mol
• Monoisotopic Mass: 222.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-(adamantan-1-yl)pentan-2-ol

Comprehensive Analysis of 5-(Adamantan-1-yl)pentan-2-ol (CAS No. 2228796-19-6): Properties, Applications, and Industry Trends

The compound 5-(adamantan-1-yl)pentan-2-ol (CAS No. 2228796-19-6) is a structurally unique molecule that has garnered significant attention in pharmaceutical and material science research. Characterized by the presence of an adamantane moiety, this compound exhibits remarkable stability and lipophilicity, making it a valuable intermediate in drug discovery and specialty chemical synthesis. Its adamantyl group contributes to enhanced membrane permeability, a feature increasingly sought after in the development of CNS-targeting therapeutics and bioactive molecules.

Recent studies highlight the growing demand for adamantane derivatives in antiviral research, particularly in the context of broad-spectrum therapeutics. While not directly antiviral itself, 5-(adamantan-1-yl)pentan-2-ol serves as a crucial building block for compounds being investigated against emerging viral targets. The pharmaceutical industry's focus on drug repurposing and scaffold hopping strategies has further elevated interest in such structurally diverse intermediates.

From a chemical perspective, the pentanol chain in 5-(adamantan-1-yl)pentan-2-ol provides versatile functionalization opportunities. Researchers are exploring its potential in creating prodrug formulations, where the hydroxyl group can be esterified to improve bioavailability. The compound's logP value (estimated at 4.2-4.8) makes it particularly interesting for blood-brain barrier penetration studies, a hot topic in neurodegenerative disease research.

Synthetic accessibility remains a key advantage of 5-(adamantan-1-yl)pentan-2-ol. Modern flow chemistry techniques have enabled more efficient production of such pharmaceutical intermediates, addressing industry needs for green chemistry solutions and process intensification. The compound's stability under various conditions makes it suitable for high-throughput screening applications and combinatorial chemistry approaches.

Material science applications are emerging for this compound, particularly in the development of advanced polymers. The adamantane core imparts thermal stability to resulting materials, while the aliphatic chain provides flexibility - a combination valuable for high-performance coatings and engineering plastics. These properties align with current industry trends toward sustainable materials with enhanced durability.

Analytical characterization of 5-(adamantan-1-yl)pentan-2-ol typically involves HPLC purification and NMR verification, with particular attention to the stereochemistry at the secondary alcohol position. The compound's crystalline properties facilitate purification, an important consideration for GMP-compliant synthesis in pharmaceutical applications. Recent advancements in crystallography techniques have enabled more precise structural determination of such polycyclic compounds.

Regulatory aspects of 5-(adamantan-1-yl)pentan-2-ol remain favorable, as it currently falls outside controlled substance classifications in major markets. This regulatory status, combined with its synthetic utility, positions it as an attractive candidate for medicinal chemistry programs. However, researchers must stay updated on evolving chemical regulations, particularly concerning structural analogs with potential pharmacological activity.

The commercial landscape for 5-(adamantan-1-yl)pentan-2-ol reflects growing demand from contract research organizations and academic laboratories. Suppliers are increasingly offering the compound in various quantities, from milligram-scale for screening to kilogram quantities for process development. This availability supports the compound's use in hit-to-lead optimization campaigns across the drug discovery pipeline.

Future research directions for 5-(adamantan-1-yl)pentan-2-ol may explore its potential in targeted drug delivery systems, leveraging the adamantane's host-guest chemistry with cyclodextrins. Additionally, its application in metal-organic frameworks (MOFs) as a functional linker represents an emerging area of investigation. These developments align with current scientific priorities in precision medicine and advanced materials design.

From a safety standpoint, standard laboratory precautions apply when handling 5-(adamantan-1-yl)pentan-2-ol. While not classified as hazardous, proper personal protective equipment should be used, particularly due to the compound's lipophilic nature and potential for bioaccumulation. Material safety data sheets should be consulted for specific handling recommendations.

The environmental profile of 5-(adamantan-1-yl)pentan-2-ol warrants consideration in line with green chemistry principles. Its persistence in aquatic systems should be evaluated, especially given the pharmaceutical industry's emphasis on environmental risk assessment of drug intermediates. Modern biodegradation studies are increasingly incorporating such polycyclic compounds in their evaluation protocols.

In conclusion, 5-(adamantan-1-yl)pentan-2-ol (CAS No. 2228796-19-6) represents a versatile chemical entity with expanding applications across multiple scientific disciplines. Its unique structural features continue to inspire innovation in drug discovery, material science, and chemical biology. As research methodologies advance and industry needs evolve, this compound is poised to maintain its relevance in cutting-edge scientific endeavors.